![molecular formula C16H21F3N2O2 B6018809 N-(4-methoxyphenyl)-1-(4,4,4-trifluorobutanoyl)-3-piperidinamine](/img/structure/B6018809.png)
N-(4-methoxyphenyl)-1-(4,4,4-trifluorobutanoyl)-3-piperidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-methoxyphenyl)-1-(4,4,4-trifluorobutanoyl)-3-piperidinamine, also known as TFB-TAP, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
N-(4-methoxyphenyl)-1-(4,4,4-trifluorobutanoyl)-3-piperidinamine acts as a selective antagonist of the μ-opioid receptor, which is involved in the modulation of pain, reward, and addiction. This compound binds to the μ-opioid receptor and prevents the activation of the receptor by endogenous opioids such as endorphins. This results in a decrease in the release of dopamine, which is associated with reward and addiction.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects. In animal studies, this compound has been shown to reduce pain and inflammation. This compound has also been shown to reduce anxiety and depression-like behaviors in rodents. Additionally, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-methoxyphenyl)-1-(4,4,4-trifluorobutanoyl)-3-piperidinamine is its selectivity for the μ-opioid receptor, which allows for more precise targeting of this receptor compared to other opioid antagonists. However, this compound has some limitations, including its low solubility in water and its potential to cause liver toxicity at high doses.
Future Directions
There are several future directions for research on N-(4-methoxyphenyl)-1-(4,4,4-trifluorobutanoyl)-3-piperidinamine. One area of interest is its potential as a treatment for addiction, particularly opioid addiction. This compound may also have potential as a treatment for chronic pain and neurodegenerative diseases. Additionally, further research is needed to better understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
N-(4-methoxyphenyl)-1-(4,4,4-trifluorobutanoyl)-3-piperidinamine is synthesized through a multistep process that involves the reaction of 4-methoxyaniline with 4,4,4-trifluorobutanoyl chloride to produce N-(4-methoxyphenyl)-4,4,4-trifluorobutanamide. This intermediate is then reacted with piperidine in the presence of a catalyst to yield this compound.
Scientific Research Applications
N-(4-methoxyphenyl)-1-(4,4,4-trifluorobutanoyl)-3-piperidinamine has shown promising results in various scientific research studies. It has been studied for its potential use in treating depression, anxiety, and addiction. This compound has also been investigated for its potential as a pain reliever and anti-inflammatory agent. Additionally, this compound has been studied for its effects on the central nervous system and its potential as a neuroprotective agent.
properties
IUPAC Name |
4,4,4-trifluoro-1-[3-(4-methoxyanilino)piperidin-1-yl]butan-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21F3N2O2/c1-23-14-6-4-12(5-7-14)20-13-3-2-10-21(11-13)15(22)8-9-16(17,18)19/h4-7,13,20H,2-3,8-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOVSUXVQNFWBKO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC2CCCN(C2)C(=O)CCC(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.